![molecular formula C20H22N2O3S B2778432 N-(4-methylbenzyl)-3-oxo-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline-9-sulfonamide CAS No. 896375-44-3](/img/structure/B2778432.png)
N-(4-methylbenzyl)-3-oxo-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline-9-sulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a derivative of quinoline sulfonamide . Quinoline sulfonamides are known for their wide range of pharmacological activities, such as anti-cancer activity . They are often used as tubulin polymerization inhibitors .
Molecular Structure Analysis
The molecular structure of quinoline sulfonamide derivatives is confirmed by 1H NMR and MS . These compounds are characterized by the presence of a quinoline ring and a sulfonamide group .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not available, quinoline sulfonamides are known to exhibit a range of reactions. For example, they can undergo reactions with aldehydes and acetone to form new compounds .Scientific Research Applications
- Quinoline derivatives have been investigated for their anticancer properties. This compound may exhibit cytotoxic effects against cancer cells, making it a potential candidate for further study in cancer therapy .
- Quinolines are known for their antioxidant activity. This compound could play a role in scavenging free radicals and protecting cells from oxidative damage .
- Inflammation is implicated in various diseases. Quinoline derivatives, including our compound, may possess anti-inflammatory properties, potentially modulating inflammatory pathways .
- Quinolines have a rich history in antimalarial drug development. Our compound might contribute to the fight against malaria by inhibiting the parasite’s growth .
- Given the ongoing pandemic, compounds with anti-SARS-CoV-2 potential are crucial. Quinoline derivatives, including our compound, have been explored for their inhibitory effects against the virus .
- Tuberculosis remains a global health challenge. Quinolines have shown promise as antitubercular agents. Our compound could be part of this effort .
- Quinoline-based compounds have been studied for their cardiovascular effects. Our compound might impact blood vessels, heart function, or related pathways .
- Quinoline systems continue to inspire drug discovery. Our compound may have additional activities, such as antimicrobial, anticonvulsant, and antibacterial effects .
Anticancer Activity
Antioxidant Properties
Anti-Inflammatory Effects
Antimalarial Potential
Anti-SARS-CoV-2 Activity
Antituberculosis Properties
Cardiovascular Applications
Other Pharmacological Activities
Mechanism of Action
Quinoline sulfonamides are known to inhibit tubulin polymerization . This mechanism is believed to be responsible for their anti-cancer activity . Sulfonamides in general are known to inhibit bacterial metabolic enzymes, which allows them to play a role in treating a diverse range of disease states .
Safety and Hazards
properties
IUPAC Name |
N-[(4-methylphenyl)methyl]-2-oxo-1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-triene-7-sulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N2O3S/c1-14-4-6-15(7-5-14)13-21-26(24,25)18-11-16-3-2-10-22-19(23)9-8-17(12-18)20(16)22/h4-7,11-12,21H,2-3,8-10,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGAIUFSRTJKLHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNS(=O)(=O)C2=CC3=C4C(=C2)CCC(=O)N4CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methylbenzyl)-3-oxo-2,3,6,7-tetrahydro-1H,5H-pyrido[3,2,1-ij]quinoline-9-sulfonamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.